N-[1-(2,5-dimethylphenyl)ethyl]-N'-(2-ethoxyphenyl)thiourea

• IUPAC Name: 1-[1-(2,5-dimethylphenyl)ethyl]-3-(2-ethoxyphenyl)thiourea
• InChI: InChI=1S/C19H24N2OS/c1-5-22-18-9-7-6-8-17(18)21-19(23)20-15(4)16-12-13(2)10-11-14(16)3/h6-12,15H,5H2,1-4H3,(H2,20,21,23)
• InChI Key: QYFMQDRFQWQQTM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=S)NC(C)C2=C(C=CC(=C2)C)C
• Molecular Formula: C19H24N2OS
• Molecular Weight: 328.5 g/mol

Description

N-[1-(2,5-dimethylphenyl)ethyl]-N'-(2-ethoxyphenyl)thiourea, also known as A-769662, is a small molecule that has gained attention in the scientific community due to its potential therapeutic applications. A-769662 is a potent activator of AMP-activated protein kinase (AMPK), an enzyme that plays a crucial role in cellular energy homeostasis.

Mechanism of Action

N-[1-(2,5-dimethylphenyl)ethyl]-N'-(2-ethoxyphenyl)thiourea activates AMPK by binding to the γ-subunit of the enzyme. This activation leads to an increase in glucose uptake, fatty acid oxidation, and mitochondrial biogenesis. This compound has also been shown to inhibit the activity of acetyl-CoA carboxylase, an enzyme that plays a role in fatty acid synthesis.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In skeletal muscle cells, this compound increases glucose uptake and insulin sensitivity. In adipocytes, this compound increases fatty acid oxidation and reduces lipid accumulation. In cancer cells, this compound inhibits the growth and proliferation of cells. In neurodegenerative disorders, this compound improves cognitive function and reduces neuroinflammation.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-(2,5-dimethylphenyl)ethyl]-N'-(2-ethoxyphenyl)thiourea in lab experiments is its potency and specificity for AMPK activation. This compound has been shown to be a more potent activator of AMPK than other compounds, such as AICAR and metformin. However, one limitation of using this compound is its potential toxicity. This compound has been shown to induce apoptosis in some cell types at high concentrations.

Future Directions

There are several future directions for N-[1-(2,5-dimethylphenyl)ethyl]-N'-(2-ethoxyphenyl)thiourea research. One area of interest is the development of this compound analogs with improved potency and specificity for AMPK activation. Another area of interest is the investigation of this compound in combination with other drugs for the treatment of various diseases. Additionally, further research is needed to determine the long-term effects of this compound on cellular function and toxicity.

Scientific Research Applications

N-[1-(2,5-dimethylphenyl)ethyl]-N'-(2-ethoxyphenyl)thiourea has been extensively studied for its potential therapeutic applications in various diseases, including diabetes, cancer, and neurodegenerative disorders. In diabetes research, this compound has been shown to improve glucose uptake and insulin sensitivity in skeletal muscle cells. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells. In neurodegenerative disorder research, this compound has been shown to improve cognitive function and reduce neuroinflammation.